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Compound of Interest

Compound Name: Sodium hexafluorozirconate

Cat. No.: B15195084 Get Quote

An In-Depth Technical Guide to Sodium
Hexafluorozirconate
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on sodium hexafluorozirconate, a chemical

compound with applications in various scientific and industrial fields. The information is

presented to be accessible and useful for researchers and professionals in drug development

and other scientific disciplines.

Core Chemical Properties
Sodium hexafluorozirconate is an inorganic salt with established physical and chemical

characteristics. It is recognized for its role in the manufacturing of aluminum and magnesium,

and as a stabilizer for silicone rubber.[1]

Quantitative Data
The fundamental molecular properties of sodium hexafluorozirconate are summarized in the

table below for quick reference and comparison.
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Property Value References

Molecular Formula Na₂ZrF₆ [1][2][3]

Molecular Weight 251.19 g/mol [1][3][4][5]

CAS Number 16925-26-1 [4]

Exact Mass 249.874656 g/mol [3][5]

Monoisotopic Mass 249.874656 g/mol [3][5]

Structural Representation
The logical relationship between the constituent elements of sodium hexafluorozirconate can

be visualized as a central zirconium atom coordinated with six fluorine atoms, and two sodium

atoms associated with the resulting hexafluorozirconate anion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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